Cas no 2172255-91-1 (1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172255-91-1
• MF: C₉H₁₂F₃N₃O₂
• MW: 251.20569229126
• CID: 6170106
• PubChem ID: 165734835
• Update Time: 2025-05-26

1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172255-91-1
• EN300-1595048

• Inchi： 1S/C9H12F3N3O2/c1-3-6(5-17-2)15-8(9(10,11)12)7(4-16)13-14-15/h4,6H,3,5H2,1-2H3
• InChI Key： GBRSGQVBVHTYTA-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)N=NN1C(COC)CC)(F)F

Computed Properties

• Exact Mass: 251.08816112g/mol
• Monoisotopic Mass: 251.08816112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57Ų

Additional information on 1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172255-91-1)

1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172255-91-1) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique combination of a triazole ring, a trifluoromethyl group, and an aldehyde functional group, making it a valuable building block for the development of novel pharmaceuticals and materials.

The triazole ring is a well-known motif in medicinal chemistry due to its broad spectrum of biological activities, including antifungal, antibacterial, and antiviral properties. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which can be crucial for improving drug efficacy and reducing side effects. The aldehyde functional group provides a reactive site for further chemical modifications, enabling the synthesis of a wide range of derivatives with tailored properties.

Recent research has highlighted the potential of 1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as an effective scaffold for the development of potent inhibitors against specific enzymes involved in cancer progression. The unique combination of functional groups allows for the fine-tuning of binding affinity and selectivity, which are critical parameters for drug design.

In another study, researchers at the University of California explored the use of this compound as a precursor for the synthesis of novel materials with enhanced mechanical and thermal properties. The triazole ring's inherent rigidity and stability contribute to the formation of robust polymers and coatings that can be used in various industrial applications.

The synthetic accessibility of 1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde has also been extensively studied. A notable method involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is known for its high efficiency and selectivity. This "click" reaction allows for the facile synthesis of the compound from readily available starting materials, making it an attractive choice for both academic and industrial settings.

The biological activity of 1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde has been evaluated in several preclinical studies. In vitro assays have shown that this compound exhibits significant inhibitory effects on various cancer cell lines, including those resistant to conventional therapies. Additionally, preliminary in vivo studies have demonstrated promising pharmacokinetic profiles and low toxicity levels, suggesting its potential as a lead compound for further drug development.

Moreover, the compound's ability to form stable complexes with metal ions has been explored in coordination chemistry. Research has shown that 1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde can coordinate with transition metals such as copper and zinc to form complexes with unique electronic and magnetic properties. These complexes have potential applications in catalysis and materials science.

In conclusion, 1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172255-91-1) is a multifaceted compound with a wide range of applications in medicinal chemistry, organic synthesis, and materials science. Its unique combination of functional groups makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.